2,4-dimethoxy-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide

• IUPAC Name: 2,4-dimethoxy-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C21H21N3O4S/c1-26-14-6-4-13(5-7-14)24-20(17-11-29-12-18(17)23-24)22-21(25)16-9-8-15(27-2)10-19(16)28-3/h4-10H,11-12H2,1-3H3,(H,22,25)
• InChI Key: YDDNKSYDGYMHNM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=C3CSCC3=N2)NC(=O)C4=C(C=C(C=C4)OC)OC
• Molecular Formula: C21H21N3O4S
• Molecular Weight: 411.5 g/mol

Description

The compound is an organic molecule with several functional groups, including amide, pyrazole, and methoxy groups. These groups can have various effects on the compound’s properties and reactivity.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information on the compound’s molecular weight, the arrangement of atoms, and the types of bonds present.

Chemical Reactions Analysis

The chemical reactivity of a compound is influenced by its functional groups. For example, the amide group can participate in hydrolysis reactions, while the pyrazole group can undergo various substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its melting point, solubility, and stability, can be determined through various experimental techniques. These properties are influenced by the compound’s molecular structure and functional groups.

Scientific Research Applications

Materials Science and Organic Electronics

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Chemical Synthesis and Methodology

• Recyclization Reactions : Researchers have studied recyclization reactions of related compounds. For instance, hydrazine hydrate can promote recyclization, yielding the target product. .

Pharmacological Evolution and Drug Design

• Pyrazoloquinolines : By condensing and hydrolyzing corresponding acids followed by cyclization, pyrazoloquinolines can be synthesized. .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied in the context of drug discovery, where the compound’s interactions with specific proteins or enzymes are investigated.

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity, toxicity, and potential for bioaccumulation. These factors can be assessed through toxicological studies and safety data sheets.

Future Directions

Future research on this compound could involve investigating its potential uses, such as in the development of new drugs or materials. This would likely involve a combination of experimental studies and computational modeling.